Cas no 77210-26-5 (2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-L-ribofuranosyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-L-ribofuranosyl-
• CAS No: 77210-26-5
• MF: C₉H₁₁FN₂O₆
• MW: 262.191846132278
• CID: 549177
• PubChem ID: 5270526
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-L-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-b-L-ribofuranosyl-
• 5-FLUORO-1-(β-L-RIBOFURANOSYL)URACIL
• 5-FLUORO-1-(B-L-RIBOFURANOSYL)-URACIL
• 1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidine-2,4-dione
• 1-((2S,3S,4R,5S)-3,4-Dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1-H-pyrimidine-2,4-dione
• beta-L-5FU
• 1-beta-L-Ribofuranosyl-5-fluorouracil
• 77210-26-5
• 1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoropyrimidine-2,4-dione
• SCHEMBL329747
• FHIDNBAQOFJWCA-TYQACLPBSA-N
• 5-Fluoro-1-.beta.-L-ribofuranosyluracil
• L-5-Fluorouridine

• Inchi： 1S/C9H11FN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6-,8-/m0/s1
• InChI Key： FHIDNBAQOFJWCA-TYQACLPBSA-N
• SMILES： FC1C(NC(N(C=1)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 262.06
• Monoisotopic Mass: 262.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (220 g/l) (25 º C),
• PSA: 124.78000
• LogP: -2.71280